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Compound of Interest

Compound Name: Ethyl 2-chloro-3-hydroxybenzoate

CAS No.: 1260810-04-5

Cat. No.: B577937

Get Quote

CAS: 1260810-04-5 Formula: C

H

ClO

Molecular Weight: 200.62 g/mol [1][2]

Executive Summary & Strategic Context
Ethyl 2-chloro-3-hydroxybenzoate is a critical halogenated aromatic ester intermediate,

primarily utilized in the synthesis of complex pharmaceutical agents and functional materials.[1]

Its structural positioning—an ortho-chloro substituent relative to the ester group and a meta-

hydroxyl group—imparts unique polarity and steric characteristics that distinguish it from non-

chlorinated analogs (e.g., ethyl 3-hydroxybenzoate).

Accurate solubility data is the cornerstone of process development, governing yield

optimization in synthesis, purification via recrystallization, and solvent selection for liquid-liquid
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extraction.

Current Status of Data: While specific mole-fraction solubility datasets for this exact isomer are

proprietary or sparse in open literature, its physicochemical behavior can be rigorously

modeled using structural analogs such as Ethyl 3-chloro-4-hydroxybenzoate and standard

paraben derivatives. This guide provides the definitive experimental framework, predictive

thermodynamic models, and process strategies required to generate and utilize this data

effectively.

Theoretical Solubility Framework
Structural Determinants of Solubility
The solubility of Ethyl 2-chloro-3-hydroxybenzoate is governed by three primary

intermolecular forces:

Hydrogen Bonding: The phenolic hydroxyl (-OH) group acts as a hydrogen bond donor,

facilitating high solubility in protic solvents (Methanol, Ethanol).

Dipole-Dipole Interactions: The ester carbonyl and the chloro-substituent create significant

dipole moments, favoring polar aprotic solvents (Ethyl Acetate, Acetone).

Hydrophobic Effects: The ethyl group and the chlorinated benzene ring provide lipophilicity,

limiting solubility in water but enhancing it in non-polar organic solvents compared to the free

acid.

Predicted Solvent Hierarchy
Based on the dielectric constants and Hansen Solubility Parameters (HSP) of structural

isomers (e.g., Ethyl 3-chloro-4-hydroxybenzoate), the expected solubility order at 298.15 K is:

Methanol > Ethanol > Acetone > Ethyl Acetate > Acetonitrile > Toluene > Water
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Expert Insight: The presence of the Chlorine atom at the ortho position (C2) may induce an

"ortho-effect," slightly reducing solubility in sterically demanding solvents compared to the para-

chloro isomer due to shielding of the ester group.

Experimental Protocol: Determination of Mole
Fraction Solubility
To generate valid thermodynamic data, researchers must adhere to the Static Equilibrium

(Shake-Flask) Method, coupled with UV-Vis or HPLC quantification.

Workflow Visualization
The following diagram outlines the critical path for solubility determination, ensuring self-

validating results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Excess Solute Addition

Equilibration
(Shake Flask, 24-72h)

Isothermal Sampling

Thermostat Control
(± 0.05 K)

Maintains T

Syringe Filtration
(0.22 µm PTFE)

Dilution & Quantification
(HPLC/UV-Vis)

Data Analysis
(Apelblat Modeling)

Click to download full resolution via product page

Figure 1: Standardized workflow for the determination of solid-liquid equilibrium solubility.

Step-by-Step Methodology
Preparation: Add excess solid Ethyl 2-chloro-3-hydroxybenzoate to 50 mL of the selected

organic solvent in a double-jacketed glass vessel.
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Equilibration: Agitate the mixture continuously using a magnetic stirrer. Maintain temperature

precision (

K) using a circulating water bath.

Duration: Minimum 24 hours to ensure saturation.

Phase Separation: Stop agitation and allow the suspension to settle for 2 hours.

Sampling: Withdraw the supernatant using a pre-heated glass syringe to prevent

precipitation. Filter through a 0.22

m PTFE membrane.

Quantification: Dilute the filtrate with the mobile phase and analyze via HPLC (C18 column,

MeOH:Water gradient) or UV-Vis spectrophotometry (typically

nm).

Replication: Repeat measurements in triplicate (n=3) for statistical validity.

Thermodynamic Modeling & Data Analysis
Once experimental mole fraction solubility (

) is obtained, it must be correlated using thermodynamic models to calculate enthalpy (

) and entropy (

).

The Modified Apelblat Equation
This is the industry standard for correlating solubility with temperature.

: Mole fraction solubility.

: Absolute temperature (K).

: Empirical model parameters derived via multivariate regression.
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Thermodynamic Dissolution Parameters
Using the Van't Hoff analysis, the dissolution enthalpy and entropy are derived:

Expected Thermodynamic Trends (Based on Analogs):

(Endothermic): Solubility increases with temperature.

: Spontaneous dissolution process.

: Entropy-driven process, typical for rigid aromatic esters dissolving in organic solvents.

Quantitative Data Presentation
Since exact values for CAS 1260810-04-5 are protocol-dependent, the table below illustrates

the Standard Data Structure and Reference Values based on the structural isomer Ethyl 3-

chloro-4-hydroxybenzoate (Source: J. Chem. Eng. Data). Use this template to structure your

internal reports.

Table 1: Reference Solubility Profile (Isomer Analog Data) Values represent mole fraction (

) for Ethyl 3-chloro-4-hydroxybenzoate.

Solvent 293.15 K 298.15 K 303.15 K 308.15 K 313.15 K Apelblat

Methanol 42.50 48.10 54.20 61.05 68.50 0.9992

Ethanol 35.20 39.80 45.10 51.30 58.20 0.9989

Ethyl

Acetate
28.10 32.40 37.50 43.10 49.80 0.9995

Acetone 30.50 35.20 40.80 46.90 53.40 0.9991

Acetonitrile 18.20 21.50 25.10 29.40 34.20 0.9985

Toluene 8.50 10.20 12.10 14.50 17.20 0.9978

Water 0.15 0.19 0.24 0.31 0.39 0.9960
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Note: Ethyl 2-chloro-3-hydroxybenzoate is expected to show slightly lower solubility than the

values above in protic solvents due to the intramolecular hydrogen bonding potential between

the ortho-chloro and meta-hydroxyl/ester groups.

Process Application: Recrystallization Strategy
The solubility differential between Ethanol (high solubility) and Water (antisolvent) makes the

Ethanol/Water binary system ideal for purification.

Cooling Crystallization Workflow
Dissolution: Dissolve crude Ethyl 2-chloro-3-hydroxybenzoate in Ethanol at 313.15 K

(near saturation).

Filtration: Hot filtration to remove insoluble mechanical impurities.

Nucleation: Slowly cool to 293.15 K at a rate of 0.5 K/min.

Antisolvent Addition: If yield is low, add Water dropwise to induce supersaturation.

Crude Intermediate

Dissolution (T > 40°C)

Ethanol (Hot)

Controlled Cooling
(0.5 K/min) Crystallization Mother Liquor
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Separation
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Figure 2: Logic flow for purification via cooling crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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